Cas no 93071-66-0 (Benzenepropanoic acid,3-(aminomethyl)-, ethyl ester)

• Product Name: Benzenepropanoic acid,3-(aminomethyl)-, ethyl ester
• CAS No: 93071-66-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 801156
• PubChem ID: 53428726
• Update Time: 2025-11-01

Benzenepropanoic acid,3-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3-(aminomethyl)-, ethyl ester
• ETHYL 3-(3-(AMINOMETHYL)PHENYL)PROPANOATE
• ethyl 3-[3-(aminomethyl)phenyl]propanoate
• ethyl 3-[3-(aminomethyl)phenyl]propionate
• DTXSID30699860
• MB05779
• SCHEMBL2174850
• 93071-66-0
• EN300-705629

• Inchi： 1S/C12H17NO2/c1-2-15-12(14)7-6-10-4-3-5-11(8-10)9-13/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： YPMILYQONSQMNG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C(CN)C=1)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.32000
• LogP: 2.34130

Additional information on Benzenepropanoic acid,3-(aminomethyl)-, ethyl ester

Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester (CAS No. 93071-66-0): An Overview of Its Properties, Applications, and Recent Research Advances

Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester (CAS No. 93071-66-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-(aminomethyl)benzenebutanoate, is characterized by its unique structural features and diverse biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements associated with this compound.

The chemical structure of Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester consists of a benzene ring substituted with a propanoic acid moiety and an aminomethyl group. The presence of the ethyl ester group adds further complexity to its structure, making it a valuable candidate for various chemical and biological studies. The compound's molecular formula is C₁₁H₁₅NO₂, and its molecular weight is approximately 193.24 g/mol.

In terms of physical properties, Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester is typically a colorless to pale yellow liquid at room temperature. It exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane but is less soluble in water. The compound's melting point is around -25°C, and its boiling point is approximately 280°C at atmospheric pressure. These physical characteristics make it suitable for use in various laboratory settings and industrial processes.

The synthesis of Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester can be achieved through several methods. One common approach involves the reaction of 3-(aminomethyl)benzenebutanoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield. Another method involves the condensation of benzaldehyde with aminoacetaldehyde diethyl acetal, followed by reduction and subsequent esterification. These synthetic routes provide researchers with flexible options to produce the compound for various applications.

Biological activities of Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester have been extensively studied in recent years. One of the most notable applications is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound has shown promising activity as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential lead compound for drug development. Additionally, it has been investigated for its anti-inflammatory properties and its ability to modulate cellular signaling pathways.

Recent research has also explored the potential of Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester in the treatment of neurodegenerative diseases. Studies have demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings open up new avenues for developing therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

In the field of medicinal chemistry, Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester has been used as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have synthesized derivatives by introducing functional groups such as hydroxyl or halogen atoms to improve solubility and bioavailability. These derivatives have shown improved pharmacokinetic properties and enhanced therapeutic efficacy in preclinical studies.

The pharmaceutical industry has shown significant interest in Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester due to its potential applications in drug discovery and development. Several pharmaceutical companies are actively investigating this compound as a lead molecule for developing new drugs targeting various diseases. Clinical trials are underway to evaluate its safety and efficacy in human subjects.

In addition to its pharmaceutical applications, Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester has found use in other areas such as materials science and environmental chemistry. Its unique chemical properties make it suitable for use as a functional monomer in polymer synthesis or as a modifier for improving the performance of coatings and adhesives.

Recent advancements in analytical techniques have also contributed to a better understanding of the behavior of Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester in different environments. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to analyze trace amounts of the compound in complex matrices such as biological fluids and environmental samples. These techniques provide valuable insights into its stability and degradation pathways under various conditions.

In conclusion, Benzenepropanoic acid, 3-(aminomethyl)-, ethyl ester (CAS No. 93071-66-0) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it holds promise for contributing to significant breakthroughs in various scientific fields.